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Abstract
Chlorobis(pentafluorophenyl)borane, denoted as B(C₆F₅)₂Cl, is a potent Lewis acid

characterized by the electron-deficient nature of its boron center, which is significantly amplified

by two strongly electron-withdrawing pentafluorophenyl groups.[1] This high Lewis acidity

makes it a valuable reagent and catalyst in a variety of chemical transformations, including

olefin polymerization and hydrosilylation. This guide provides a comprehensive overview of a

reliable tin-mediated synthetic route, detailed purification protocols, and characteristic analytical

data for B(C₆F₅)₂Cl.

Synthesis Pathway: Tin-Mediated Aryl Transfer
The most established and effective route for the synthesis of

chlorobis(pentafluorophenyl)borane involves a transmetallation reaction utilizing an

organotin reagent.[1] This pathway leverages the transfer of pentafluorophenyl groups from

dimethylbis(pentafluorophenyl)tin (Me₂Sn(C₆F₅)₂) to boron trichloride (BCl₃). The reaction

proceeds cleanly with a 1:1 molar ratio of the reactants, driven by the formation of the

thermodynamically stable dimethyltin dichloride (Me₂SnCl₂) byproduct.[1][2] This method is

favored for its high yield and straightforward purification process.

Experimental Protocol
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The following protocol is adapted from established literature procedures.[1] All operations

should be conducted under an inert atmosphere (e.g., nitrogen or argon) using standard

Schlenk techniques, as the product is extremely sensitive to air and moisture.[1]

Materials and Equipment:

500 mL Schlenk tube with a side-arm and stirrer bead

Syringes and cannulas for inert atmosphere liquid transfer

Low-temperature bath (e.g., acetone/dry ice)

Oil bath

Vacuum pump and filtration apparatus (Schlenk filter)

Dimethylbis(pentafluorophenyl)tin (Me₂Sn(C₆F₅)₂)

Boron trichloride (BCl₃), 1.0 M solution in heptane

Anhydrous heptane

Anhydrous hexane

Procedure:

Reactant Preparation: In a thoroughly dried 500 mL Schlenk tube, dissolve

dimethylbis(pentafluorophenyl)tin (40.98 g, 84.9 mmol) in 30 mL of dry heptane.

Reaction Setup: Cool the solution to -70 °C using a low-temperature bath.

Addition of BCl₃: Slowly add a 1.0 M solution of BCl₃ in heptane (85 mL, 85 mmol) to the

cooled tin solution via syringe.

Reaction: Tightly seal the Schlenk tube. Allow the reaction mixture to warm slowly to room

temperature and then stir for 2.5 hours. During this period, the formation of a precipitate

(dimethyltin dichloride) will be observed.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3050591
https://www.benchchem.com/product/b3050591
https://www.benchchem.com/product/b3050591
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Removal: Remove all volatile components (heptane and any excess BCl₃) from the

reaction mixture under reduced pressure. This will yield the crude product as an off-white

solid.

Synthesis Data
Parameter Value Reference

Starting Material 1
Dimethylbis(pentafluorophenyl)

tin
[1]

Amount of Starting Material 1 40.98 g (84.9 mmol) [1]

Starting Material 2
Boron Trichloride (1.0 M

solution in heptane)
[1]

Amount of Starting Material 2 85 mL (85 mmol) [1]

Solvent Heptane [1]

Reaction Temperature -70 °C to Room Temperature [1]

Reaction Time 2.5 hours [1]

Theoretical Yield ~32.3 g

Actual Yield 26.42 g [1]

Percent Yield 82% [1]

Purification: Recrystallization
Purification of the crude chlorobis(pentafluorophenyl)borane is critical to remove the primary

byproduct, dimethyltin dichloride. This is effectively achieved by recrystallization from a non-

polar solvent like hexane, leveraging the differential solubility of the product and the byproduct.

Purification Protocol
Dissolution: Redissolve the crude solid product (approx. 31.3 g) in the minimum required

volume of warm anhydrous hexane.
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Filtration: Filter the solution while warm through a cannula or a Schlenk filter to remove the

insoluble dimethyltin dichloride.

Crystallization: Transfer the clear filtrate to a clean Schlenk tube and cool to -30 °C

overnight. This will induce the crystallization of pure B(C₆F₅)₂Cl.[1]

Isolation: While the solution is still cold, carefully remove the supernatant (mother liquor) via

cannula.

Drying: Dry the resulting crystals under vacuum to yield the pure product. The final product is

a highly air- and moisture-sensitive crystalline solid.[1]

Workflow Diagram
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Caption: Workflow for the synthesis and purification of B(C₆F₅)₂Cl.
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Physicochemical and Spectroscopic
Characterization
Accurate characterization is essential to confirm the identity and purity of the synthesized

chlorobis(pentafluorophenyl)borane. The following table summarizes key analytical data for

the compound.

Property / Technique Value Reference(s)

Physical Properties

Molecular Formula C₁₂BClF₁₀ [3]

Molecular Weight 380.38 g/mol [1][3]

Appearance
Extremely air- and moisture-

sensitive crystals
[1]

Melting Point 130-134 °C [4]

CAS Number 2720-03-8 [1]

NMR Spectroscopy

¹¹B NMR (CDCl₃)

~40.8 ppm (broad signal,

characteristic of three-

coordinate borane)

[1][5]

¹⁹F NMR (CDCl₃)

Expected signals in three

regions: ortho-F: ~ -127 to

-130 ppm para-F: ~ -141 to

-143 ppm meta-F: ~ -159 to

-161 ppm

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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